4-(Ethoxycarbonyl)-2-methylphenylboronic acid
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Overview
Description
4-(Ethoxycarbonyl)-2-methylphenylboronic acid is a type of organic compound . It is part of the Thermo Scientific Chemicals product portfolio . The IUPAC name for this compound is [4-(2-ethoxy-2-oxoethyl)phenyl]boronic acid and its molecular formula is C10H13BO4 .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenyl ring (a cyclic group of six carbon atoms) with a boronic acid group and an ethoxycarbonyl group attached . The InChI Key for this compound is RDIRUZGSOKLANG-UHFFFAOYSA-N .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, boronic acids in general are known to be involved in various types of reactions. For instance, they can participate in oxidative hydroxylation for the preparation of phenols .Scientific Research Applications
Supramolecular Assemblies Design
4-(Ethoxycarbonyl)-2-methylphenylboronic acid plays a role in the design and synthesis of supramolecular assemblies. It has been involved in forming complexes through hydrogen bonding interactions, demonstrating its utility in creating novel molecular structures and understanding hydrogen bonding dynamics in supramolecular chemistry (Pedireddi & Seethalekshmi, 2004).
Fluorescent Probes for Monosaccharides
This compound is also utilized in synthesizing fluorescent probes sensitive to monosaccharides. By incorporating it into a borondipyrromethene (BDP) dye derivative, researchers have developed a probe that selectively recognizes D-fructose, D-galactose, and D-glucose. This application underscores the compound's potential in bioanalytical chemistry for monitoring sugar levels in various biological and environmental samples (Haiyu, 2014).
Crystal Structure and Spectroscopy
The structural properties of related ethoxycarbonyl phenylboronic acid derivatives have been extensively studied through X-ray crystallography, spectroscopy, and DFT calculations. These studies provide insights into the molecular and electronic structure of these compounds, facilitating their application in materials science and molecular engineering (Venkatesan et al., 2016).
Enantioselective Recognition
Research indicates that derivatives of this compound can be used for the enantioselective recognition of amines. This application is crucial in chiral chemistry, where the selective identification and separation of enantiomers are vital for pharmaceuticals and other industries (Ghosn & Wolf, 2011).
Catalytic Activity and Synthesis
Its derivatives have been explored for catalytic activities, such as in the ligand-free hydroxylation of phenylboronic acids and the reduction of dyes at room temperature. These findings demonstrate the compound's versatility and potential in catalysis and environmental remediation (Hatamifard, Nasrollahzadeh, & Sajadi, 2016).
Mechanism of Action
Target of Action
4-(Ethoxycarbonyl)-2-methylphenylboronic acid is primarily used as a reagent in the Suzuki-Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed carbon-carbon bond-forming process . Therefore, the primary targets of this compound are the carbon atoms in the molecules that it reacts with.
Mode of Action
In the Suzuki-Miyaura cross-coupling reaction, this compound acts as an organoboron reagent . It undergoes transmetalation, a process where it transfers a nucleophilic organic group from boron to palladium . This results in the formation of a new carbon-carbon bond .
Biochemical Pathways
The Suzuki-Miyaura cross-coupling reaction involving this compound doesn’t directly affect any biochemical pathways as it’s primarily used in synthetic organic chemistry . .
Result of Action
The main result of the action of this compound is the formation of a new carbon-carbon bond via the Suzuki-Miyaura cross-coupling reaction . This allows for the synthesis of a wide range of organic compounds .
Properties
IUPAC Name |
(4-ethoxycarbonyl-2-methylphenyl)boronic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BO4/c1-3-15-10(12)8-4-5-9(11(13)14)7(2)6-8/h4-6,13-14H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWBVSJUFMSDTAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=C(C=C1)C(=O)OCC)C)(O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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